![molecular formula C10H17N3O B2357893 (1-methyl-1H-imidazol-2-yl)(oxan-4-yl)methanamine CAS No. 1482275-04-6](/img/structure/B2357893.png)
(1-methyl-1H-imidazol-2-yl)(oxan-4-yl)methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(1-methyl-1H-imidazol-2-yl)(oxan-4-yl)methanamine” is an organic compound with the CAS Number: 1482275-04-6 . It has a molecular weight of 195.26 . It is in the form of oil .
Molecular Structure Analysis
The InChI code for “this compound” is1S/C10H17N3O/c1-13-5-4-12-10 (13)9 (11)8-2-6-14-7-3-8/h4-5,8-9H,2-3,6-7,11H2,1H3
. This code provides a standard way to encode the compound’s molecular structure. Physical And Chemical Properties Analysis
“this compound” is an oil-like substance stored at 4°C . Its molecular weight is 195.26 . The compound’s InChI code is1S/C10H17N3O/c1-13-5-4-12-10 (13)9 (11)8-2-6-14-7-3-8/h4-5,8-9H,2-3,6-7,11H2,1H3
.
Scientific Research Applications
Synthesis and Characterization
- Novel oxadiazole derivatives, including N-(1H-benzo[d]imidazol-2-yl)methyl-5-[(hetero)aryl-1,3,4-oxadiazol-2yl]methanamines, were synthesized, demonstrating the potential of (1-methyl-1H-imidazol-2-yl)(oxan-4-yl)methanamine in creating diverse chemical structures with potential applications in various fields (Vishwanathan & Gurupadayya, 2014).
Cytotoxic Effects in Cancer Research
- (1-methyl-1H-imidazol-2-yl)-methanamine and its derivatives in Pt(II) complexes showed significant cytotoxic effects on various human carcinoma cell lines, indicating potential applications in cancer research and therapy (Ferri et al., 2013).
Corrosion Inhibition
- Amino acid compounds, including 1-(1H-benzo[d]imidazole-2-yl)-N-((furan-2-yl)methylene)methanamine, were studied as corrosion inhibitors for steel, demonstrating the chemical's potential in industrial applications (Yadav et al., 2015).
Catalysis and Oxidation Processes
- Diiron(III) complexes of tridentate 3N ligands, including (1-methyl-1H-imidazol-2-yl)-N-(pyridin-2-ylmethyl)-methanamine, were studied as functional models for methane monooxygenases, indicating its role in catalysis and selective hydroxylation processes (Sankaralingam & Palaniandavar, 2014).
Medicinal Chemistry and Antimicrobial Activity
- Research on Schiff base metal complexes derived from benzimidazole, which includes (1H-benzo[d]imidazol-2-yl) methanamine, revealed its potential in the development of novel antimicrobial agents (al-Hakimi et al., 2020).
Material Science and Crystallography
- The synthesis and characterization of compounds like 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine illustrate the compound's relevance in material science and crystallography studies (Shimoga et al., 2018).
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
(1-methylimidazol-2-yl)-(oxan-4-yl)methanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H17N3O/c1-13-5-4-12-10(13)9(11)8-2-6-14-7-3-8/h4-5,8-9H,2-3,6-7,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GHHQGGXVXZZQRG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C1C(C2CCOCC2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H17N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
195.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1482275-04-6 |
Source
|
Record name | (1-methyl-1H-imidazol-2-yl)(oxan-4-yl)methanamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.